Cas no 177963-76-7 (3-Oxazolidinecarboxaldehyde,2-(1-methylethyl)-5-oxo-)

• Product Name: 3-Oxazolidinecarboxaldehyde,2-(1-methylethyl)-5-oxo-
• CAS No: 177963-76-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 112774
• PubChem ID: 10678498
• Update Time: 2025-04-18

3-Oxazolidinecarboxaldehyde,2-(1-methylethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxaldehyde,2-(1-methylethyl)-5-oxo-
• 3-Oxazolidinecarboxaldehyde, 2-(1-methylethyl)-5-oxo- (9CI)
• 177963-76-7
• 5-oxo-2-propan-2-yl-1,3-oxazolidine-3-carbaldehyde
• 2-Isopropyl-5-oxooxazolidine-3-carbaldehyde

• Inchi： 1S/C7H11NO3/c1-5(2)7-8(4-9)3-6(10)11-7/h4-5,7H,3H2,1-2H3
• InChI Key： WTZCUPHBKVZVOT-UHFFFAOYSA-N
• SMILES： O1C(CN(C=O)C1C(C)C)=O

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61